Cas no 4821-19-6 (2,6-Dicyclohexylphenol)

2,6-Dicyclohexylphenol structure

2,6-Dicyclohexylphenol structure

Product Name:2,6-Dicyclohexylphenol

CAS No:4821-19-6

MF:C₁₈H₂₆O

MW:258.398445606232

CID:820943

Update Time:2026-04-29

2,6-Dicyclohexylphenol Chemical and Physical Properties

Names and Identifiers

- 2,6-Dicyclohexylphenol
- 2.6-DICYCLOHEXYLPHENOL
- 2,6-Bis(cyclohexyl)phenol
- 2,6-Dicyclohexyl-phenol
- 2-Oxy-1.3-dicyclohexyl-benzol
- phenol,2,6-dicyclohexyl

Computed Properties

Exact Mass: 258.19800

Experimental Properties

PSA: 20.23000
LogP: 5.48760

2,6-Dicyclohexylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D439310-500mg	2,6-Dicyclohexylphenol	4821-19-6		500mg	$207.00	2023-05-18
TRC	D439310-5g	2,6-Dicyclohexylphenol	4821-19-6		5g	$1642.00	2023-05-18
Enamine	EN300-93918-0.05g	2,6-dicyclohexylphenol	4821-19-6	95.0%	0.05g	$97.0	2025-02-19
Enamine	EN300-93918-0.1g	2,6-dicyclohexylphenol	4821-19-6	95.0%	0.1g	$144.0	2025-02-19
Enamine	EN300-93918-0.25g	2,6-dicyclohexylphenol	4821-19-6	95.0%	0.25g	$206.0	2025-02-19
Enamine	EN300-93918-0.5g	2,6-dicyclohexylphenol	4821-19-6	95.0%	0.5g	$391.0	2025-02-19
Enamine	EN300-93918-1.0g	2,6-dicyclohexylphenol	4821-19-6	95.0%	1.0g	$513.0	2025-02-19
Enamine	EN300-93918-2.5g	2,6-dicyclohexylphenol	4821-19-6	95.0%	2.5g	$1008.0	2025-02-19
Enamine	EN300-93918-5.0g	2,6-dicyclohexylphenol	4821-19-6	95.0%	5.0g	$1488.0	2025-02-19
Enamine	EN300-93918-10.0g	2,6-dicyclohexylphenol	4821-19-6	95.0%	10.0g	$2209.0	2025-02-19

2,6-Dicyclohexylphenol Production Method

2,6-Dicyclohexylphenol Related Literature

1. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
2. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
3. Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification†

Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
4. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
5. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols

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